2-(furan-3-carboxamido)-N-(2-methoxyphenyl)-6,7-dihydrothiazolo[5,4-c]pyridine-5(4H)-carboxamide

• IUPAC Name: 2-(furan-3-carbonylamino)-N-(2-methoxyphenyl)-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridine-5-carboxamide
• InChI: InChI=1S/C19H18N4O4S/c1-26-15-5-3-2-4-13(15)21-19(25)23-8-6-14-16(10-23)28-18(20-14)22-17(24)12-7-9-27-11-12/h2-5,7,9,11H,6,8,10H2,1H3,(H,21,25)(H,20,22,24)
• InChI Key: SLDWEHUTYKDBBZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)N2CCC3=C(C2)SC(=N3)NC(=O)C4=COC=C4
• Molecular Formula: C19H18N4O4S
• Molecular Weight: 398.4 g/mol

Description

The compound “2-(furan-3-carboxamido)-N-(2-methoxyphenyl)-6,7-dihydrothiazolo[5,4-c]pyridine-5(4H)-carboxamide” is a complex organic molecule that contains several functional groups and rings. It has a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen atom. It also contains a pyridine ring, which is a six-membered ring with five carbon atoms and one nitrogen atom. The compound also has a thiazole ring, which is a five-membered ring containing three carbon atoms, one nitrogen atom, and one sulfur atom.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. The exact method would depend on the starting materials and the specific reactions used.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several rings and functional groups. The furan, pyridine, and thiazole rings would contribute to the rigidity of the molecule, while the carboxamide groups could form hydrogen bonds with other molecules.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. The furan ring could undergo electrophilic substitution reactions. The carboxamide groups could be hydrolyzed to form carboxylic acids.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence its properties include the presence of polar groups, the rigidity of the molecule, and the ability to form hydrogen bonds.

Scientific Research Applications

Photocatalysis and Solar Energy Conversion

• .

Conjugated Microporous Polymers (CMPs)

• .

Safety And Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. It’s important to handle all chemicals with care and to follow appropriate safety protocols.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. It could also involve investigating its mechanism of action if it’s intended to be a drug.